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Cat. No.: B010177 Get Quote

An in-depth exploration of the chemical origins, development, and synthesis of the potent

volatile pyrethroid, Metofluthrin.

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
Metofluthrin, a synthetic pyrethroid insecticide developed by Sumitomo Chemical Co., Ltd.,

represents a significant advancement in mosquito and other flying insect control.[1][2] Its high

vapor pressure and potent knockdown activity at ambient temperatures distinguish it from

earlier pyrethroids, enabling its use in novel passive-release emanators and fan-based devices.

[1][2][3] This technical guide details the discovery of Metofluthrin, stemming from extensive

structure-activity relationship studies of (1R)-trans-norchrysanthemic acid fluorobenzyl esters. It

provides a comprehensive overview of its synthesis pathway, including detailed experimental

protocols for key reactions. Quantitative data on its physicochemical properties and insecticidal

efficacy are presented for comparative analysis.

Discovery and Development
The development of Metofluthrin was a result of a focused research initiative by Sumitomo

Chemical to create a novel pyrethroid with high vapor action, suitable for controlling

mosquitoes without the need for heat.[1][4] The research centered on the structural

modification of natural pyrethrins, which, despite their insecticidal properties, lack stability in

light and oxygen.[1]
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The breakthrough came from the synthesis and evaluation of a series of (1R)-trans-

norchrysanthemic acid fluorobenzyl esters.[4][5] Structure-activity relationship studies revealed

that the introduction of a 2,3,5,6-tetrafluoro-4-methoxymethylbenzyl moiety resulted in a

compound with exceptionally high insecticidal potency and significant vapor action at room

temperature.[4][6] This compound, Metofluthrin, demonstrated knockdown activity against

southern house mosquitoes (Culex quinquefasciatus) approximately forty times greater than

that of d-allethrin in mosquito coil formulations.[4][5] Metofluthrin was first registered in Japan

in January 2005 and has since been developed for global use in environmental health

applications.[1]

Physicochemical Properties
Metofluthrin is a pale yellow, transparent, oily liquid at room temperature.[1] It is soluble in

most organic solvents but has low solubility in water.[1] Its high vapor pressure is a key

characteristic that enables its efficacy in passive dispensing systems.

Property Value Reference

Appearance
Pale yellow transparent oily

liquid
[1]

Vapor Pressure (at 25°C) 1.96 x 10⁻³ Pa [1]

Kinematic Viscosity (at 20°C) 19.3 mm²/s [1]

Solubility
Soluble in most organic

solvents, insoluble in water
[1]

Synthesis Pathway
The commercial synthesis of Metofluthrin involves the esterification of a chrysanthemic acid

derivative with a tetrafluorobenzyl alcohol.[7][8] The general synthesis begins with the

preparation of a fluorinated chrysanthemic acid, which is then reacted with a substituted

propargyl alcohol derivative.[7]

A laboratory-scale synthesis involves the reaction of (1R,3R)-2,2-dimethyl-3-((1Z)-1-

propenyl)cyclopropanecarbonyl chloride with (2,3,5,6-tetrafluoro-4-

methoxymethylphenyl)methanol in the presence of pyridine.[4]
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Synthesis Workflow

Starting Materials

Esterification Reaction Product

(1R,3R)-2,2-dimethyl-3-((1Z)-1-propenyl)cyclopropanecarbonyl chloride

Reaction in Tetrahydrofuran with Pyridine

(2,3,5,6-tetrafluoro-4-methoxymethylphenyl)methanol

Metofluthrin

Click to download full resolution via product page

Caption: General synthesis pathway of Metofluthrin via esterification.

Experimental Protocols
The following experimental protocol is based on the synthesis of Metofluthrin as described in

the scientific literature.[4]

Synthesis of (2,3,5,6-Tetrafluoro-4-
methoxymethylphenyl)methyl (1R,3R)-2,2-dimethyl-3-
((1Z)-1-propenyl)cyclopropanecarboxylate (Metofluthrin)
Materials:

(1R,3R)-2,2-dimethyl-3-((1Z)-1-propenyl)cyclopropanecarbonyl chloride

(2,3,5,6-tetrafluoro-4-methoxymethylphenyl)methanol

Pyridine

Tetrahydrofuran (THF)

Ethyl acetate

Ice-cooled water
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Procedure:

A solution of (2,3,5,6-tetrafluoro-4-methoxymethylphenyl)methanol (2.24 g, 10 mmol) and

pyridine (0.87 g, 10 mmol) in tetrahydrofuran (20 ml) is prepared under ice-cooling.[4]

(1R,3R)-2,2-dimethyl-3-((1Z)-1-propenyl)cyclopropanecarbonyl chloride (1.82 g, 10.5 mmol)

is added to the solution.[4]

The mixture is stirred for 8 hours at room temperature.[4]

The reaction mixture is then poured into 100 ml of ice-cooled water.[4]

The aqueous mixture is extracted twice with 100 ml portions of ethyl acetate.[4]

The combined organic layers are washed, dried, and concentrated under reduced pressure

to yield the crude product, which can be further purified by chromatography.

Insecticidal Activity
Metofluthrin exhibits potent insecticidal activity against a variety of insect pests, particularly

mosquitoes.[1] Its efficacy is attributed to its action as a sodium channel modulator in the

insect's nervous system, leading to paralysis and death.[7][9]

The following table summarizes the relative toxicity of Metofluthrin and its analogs against

Culex pipiens pallens.
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Compound R Substituent Relative Toxicity (R.T.)a)

5 H 30

6 F 100

7 Me 200

8 OMe 360

Metofluthrin (1) CH₂OMe 2500

d-allethrin (standard) - 100

a) Relative toxicity against

Culex pipiens pallens based

on LD₅₀ by the topical

application method.[4]

Mechanism of Action
As a pyrethroid insecticide, Metofluthrin's primary mode of action is the disruption of the

insect's nervous system. It targets the voltage-gated sodium channels in nerve cell

membranes, forcing them to remain open for an extended period.[9] This leads to repetitive

nerve impulses, causing paralysis and ultimately, the death of the insect.

Logical Flow of Metofluthrin's Action
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Metofluthrin Vapor

Contact with Insect

Penetration of Cuticle

Reaches Nervous System

Binds to Sodium Channels

Prolongs Channel Opening

Repetitive Nerve Firing

Paralysis

Death
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Caption: Mechanism of action of Metofluthrin on insects.

Conclusion
Metofluthrin stands as a testament to the power of targeted chemical synthesis in addressing

specific challenges in pest control. Its discovery through meticulous structure-activity
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relationship studies has provided a highly effective and versatile tool for combating mosquitoes

and other public health pests. The synthesis pathway, while requiring precise control, is well-

established. The unique properties of Metofluthrin, particularly its high vapor pressure, have

enabled the development of innovative and user-friendly insecticide delivery systems, marking

a significant contribution to environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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